Cas no 1804685-88-8 (3-Bromo-2-chloro-5-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 3-Bromo-2-chloro-5-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1804685-88-8
• MF: C₆H₃BrClF₂NO
• MW: 258.44792675972
• CID: 4800796
• Update Time: 2025-10-31

3-Bromo-2-chloro-5-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-5-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C6H3BrClF2NO/c7-3-4(12)2(6(9)10)1-11-5(3)8/h1,6H,(H,11,12)
• InChI Key： DYIMCWDCCTWSRY-UHFFFAOYSA-N
• SMILES： BrC1=C(NC=C(C(F)F)C1=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 287
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1

Additional information on 3-Bromo-2-chloro-5-(difluoromethyl)-4-hydroxypyridine

Comprehensive Overview of 3-Bromo-2-chloro-5-(difluoromethyl)-4-hydroxypyridine (CAS No. 1804685-88-8)

3-Bromo-2-chloro-5-(difluoromethyl)-4-hydroxypyridine (CAS No. 1804685-88-8) is a halogenated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo, chloro, and difluoromethyl substitutions, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a hydroxypyridine core, makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role in developing enzyme inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics and sustainable agricultural solutions.

The synthesis of 3-Bromo-2-chloro-5-(difluoromethyl)-4-hydroxypyridine involves multi-step organic reactions, including halogenation and fluorination processes. Its CAS No. 1804685-88-8 serves as a unique identifier in chemical databases, facilitating accurate referencing in patents and scientific literature. Recent studies highlight its utility in structure-activity relationship (SAR) studies, where minor modifications to its scaffold can significantly alter biological activity. This aligns with the broader trend of fragment-based drug design, a hot topic in modern medicinal chemistry. Additionally, its difluoromethyl group is of particular interest due to its ability to modulate lipophilicity and metabolic stability, key factors in drug development.

From an industrial perspective, 3-Bromo-2-chloro-5-(difluoromethyl)-4-hydroxypyridine is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to reduce hazardous waste, researchers are exploring catalytic methods and solvent-free reactions to produce this compound more efficiently. Its potential as a building block for biodegradable agrochemicals also resonates with the global push toward environmentally friendly farming practices. These aspects make it a relevant subject for SEO-optimized content, as queries like "sustainable pyridine derivatives" and "halogenated pyridine applications" are rising in search engines.

Analytical characterization of CAS No. 1804685-88-8 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound’s purity and structural integrity, critical for reproducibility in research. The presence of both bromo and chloro substituents offers distinct spectroscopic signatures, aiding in its identification. Furthermore, its hydroxypyridine moiety allows for derivatization via esterification or etherification, expanding its utility in combinatorial chemistry libraries. Such features are frequently searched by chemists seeking functional group compatibility data or heterocyclic compound properties.

In the context of AI-driven drug discovery, 3-Bromo-2-chloro-5-(difluoromethyl)-4-hydroxypyridine exemplifies how traditional medicinal chemistry intersects with computational approaches. Machine learning models trained on halogenated pyridines can predict its reactivity or binding affinity, accelerating lead optimization. This synergy between wet-lab synthesis and in silico screening is a trending topic in scientific forums and publications. Moreover, its CAS No. 1804685-88-8 is often indexed in cheminformatics databases, making it a valuable reference for QSAR modeling studies.

Lastly, the commercial availability of 3-Bromo-2-chloro-5-(difluoromethyl)-4-hydroxypyridine through specialty chemical suppliers ensures its accessibility for academic and industrial labs. Suppliers frequently highlight its high purity grade and custom synthesis options, catering to diverse research needs. As interest in halogenated heterocycles grows, this compound’s profile is likely to expand, driven by its multifaceted applications and alignment with contemporary scientific priorities.